Cas no 53001-74-4 (2,3,4,5-tetrafluorophenylacetonitrile)

53001-74-4 structure
Product name:2,3,4,5-tetrafluorophenylacetonitrile
2,3,4,5-tetrafluorophenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,3,4,5-tetrafluorophenylacetonitrile
- 2-(2,3,4,5-tetrafluorophenyl)acetonitrile
- 2,3,4,5-Tetrafluor-benzylcyanid
- PC0505
- MFCD01631454
- 53001-74-4
- 2,3,4,5-Tetrafluorobenzyl cyanide
- EN300-1826967
- AKOS006229808
- DTXSID00380233
- G69079
-
- MDL: MFCD01631454
- Inchi: InChI=1S/C8H3F4N/c9-5-3-4(1-2-13)6(10)8(12)7(5)11/h3H,1H2
- InChI Key: XJZKJYAPEYUEHS-UHFFFAOYSA-N
- SMILES: C1=C(C(=C(C(=C1F)F)F)F)CC#N
Computed Properties
- Exact Mass: 189.02000
- Monoisotopic Mass: 189.02016175g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8Ų
- XLogP3: 2
Experimental Properties
- Boiling Point: 123-125/30mm
- PSA: 23.79000
- LogP: 2.30908
2,3,4,5-tetrafluorophenylacetonitrile Security Information
- Hazard Statement: Toxic
- Hazardous Material transportation number:UN 3439
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: S26-S36/37/39
-
Hazardous Material Identification:
- Safety Term:S26;S36/37/39
- Risk Phrases:R20/21/22; R36/38
2,3,4,5-tetrafluorophenylacetonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,3,4,5-tetrafluorophenylacetonitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1826967-0.1g |
2-(2,3,4,5-tetrafluorophenyl)acetonitrile |
53001-74-4 | 0.1g |
$640.0 | 2023-06-03 | ||
Enamine | EN300-1826967-0.5g |
2-(2,3,4,5-tetrafluorophenyl)acetonitrile |
53001-74-4 | 0.5g |
$699.0 | 2023-06-03 | ||
Enamine | EN300-1826967-1.0g |
2-(2,3,4,5-tetrafluorophenyl)acetonitrile |
53001-74-4 | 1g |
$728.0 | 2023-06-03 | ||
Enamine | EN300-1826967-0.05g |
2-(2,3,4,5-tetrafluorophenyl)acetonitrile |
53001-74-4 | 0.05g |
$612.0 | 2023-06-03 | ||
Ambeed | A375098-1g |
2,3,4,5-Tetrafluorophenylacetonitrile |
53001-74-4 | 95% | 1g |
$270.0 | 2024-04-18 | |
Apollo Scientific | PC0505-250mg |
2,3,4,5-Tetrafluorophenylacetonitrile |
53001-74-4 | 250mg |
£145.00 | 2025-02-19 | ||
Apollo Scientific | PC0505-5g |
2,3,4,5-Tetrafluorophenylacetonitrile |
53001-74-4 | 5g |
£1381.00 | 2025-02-19 | ||
Oakwood | 005847 |
2,3,4,5-Tetrafluorophenylacetonitrile |
53001-74-4 | 005847 |
$0.00 | 2023-04-13 | ||
Enamine | EN300-1826967-5.0g |
2-(2,3,4,5-tetrafluorophenyl)acetonitrile |
53001-74-4 | 5g |
$2110.0 | 2023-06-03 | ||
SHANG HAI XIAN DING Biotechnology Co., Ltd. | X192785A-250mg |
2,3,4,5-tetrafluorophenylacetonitrile |
53001-74-4 | 0.95 | 250mg |
¥873.0 | 2024-07-24 |
2,3,4,5-tetrafluorophenylacetonitrile Related Literature
-
Weizhen Yao,Yulin Meng,Xianglin Liu,Zhanguo Wang CrystEngComm, 2021,23, 2360-2366
-
Daniel T. Weiss,Philipp J. Altmann,Stefan Haslinger,Christian Jandl,Alexander Pöthig,Mirza Cokoja,Fritz E. Kühn Dalton Trans., 2015,44, 18329-18339
-
4. Synthesis of Bax(Bi0.5Na0.5)1−xTiO3 perovskite mesocrystals via a solvothermal topochemical process†Wenxiong Zhang,Yan Wang,Dengwei Hu,Xingang Kong,Shinobu Uemura,Takafumi Kusunose CrystEngComm, 2019,21, 3854-3862
-
Eugene P. Petrov,Rafayel Petrosyan,Petra Schwille Soft Matter, 2012,8, 7552-7555
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:53001-74-4)2,3,4,5-tetrafluorophenylacetonitrile

Purity:99%/99%
Quantity:1g/5g
Price ($):243.0/835.0